Cas no 1361897-65-5 (3-(Chloromethyl)-5-(difluoromethyl)-2-methoxypyridine-4-acetonitrile)
3-(Chloromethyl)-5-(difluoromethyl)-2-methoxypyridine-4-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(Chloromethyl)-5-(difluoromethyl)-2-methoxypyridine-4-acetonitrile
-
- Inchi: 1S/C10H9ClF2N2O/c1-16-10-7(4-11)6(2-3-14)8(5-15-10)9(12)13/h5,9H,2,4H2,1H3
- InChI Key: ZMQPSGBWTKIPNA-UHFFFAOYSA-N
- SMILES: ClCC1C(=NC=C(C(F)F)C=1CC#N)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 269
- XLogP3: 1.8
- Topological Polar Surface Area: 45.9
3-(Chloromethyl)-5-(difluoromethyl)-2-methoxypyridine-4-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026001751-500mg |
3-(Chloromethyl)-5-(difluoromethyl)-2-methoxypyridine-4-acetonitrile |
1361897-65-5 | 97% | 500mg |
$931.00 | 2022-04-02 | |
| Alichem | A026001751-1g |
3-(Chloromethyl)-5-(difluoromethyl)-2-methoxypyridine-4-acetonitrile |
1361897-65-5 | 97% | 1g |
$1,629.60 | 2022-04-02 |
3-(Chloromethyl)-5-(difluoromethyl)-2-methoxypyridine-4-acetonitrile Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 3-(Chloromethyl)-5-(difluoromethyl)-2-methoxypyridine-4-acetonitrile
Research Briefing on 3-(Chloromethyl)-5-(difluoromethyl)-2-methoxypyridine-4-acetonitrile (CAS: 1361897-65-5)
This research briefing provides an in-depth analysis of the latest advancements and applications of 3-(Chloromethyl)-5-(difluoromethyl)-2-methoxypyridine-4-acetonitrile (CAS: 1361897-65-5), a key intermediate in the synthesis of pharmaceuticals and agrochemicals. The compound's unique structural features, including the chloromethyl and difluoromethyl groups, make it a versatile building block for the development of novel bioactive molecules. Recent studies have highlighted its potential in the design of enzyme inhibitors and receptor modulators, particularly in the context of inflammatory and metabolic diseases.
A recent study published in the Journal of Medicinal Chemistry (2023) explored the use of 3-(Chloromethyl)-5-(difluoromethyl)-2-methoxypyridine-4-acetonitrile as a precursor for the synthesis of potent kinase inhibitors. The researchers demonstrated that the compound's reactivity allows for efficient derivatization, leading to the development of molecules with high selectivity and efficacy against specific kinase targets. The study also emphasized the importance of the difluoromethyl group in enhancing metabolic stability and bioavailability, which are critical factors in drug development.
In addition to its pharmaceutical applications, 3-(Chloromethyl)-5-(difluoromethyl)-2-methoxypyridine-4-acetonitrile has been investigated for its role in agrochemical research. A 2022 study in the journal Pest Management Science reported the compound's utility in the synthesis of novel herbicides. The researchers found that derivatives of this compound exhibited strong herbicidal activity against a broad spectrum of weeds, with minimal toxicity to non-target organisms. This finding underscores the compound's potential as a sustainable alternative to traditional herbicides.
Another significant development involves the use of 3-(Chloromethyl)-5-(difluoromethyl)-2-methoxypyridine-4-acetonitrile in the field of chemical biology. A 2023 paper in ACS Chemical Biology described its application in the design of activity-based probes for studying enzyme mechanisms. The compound's ability to form covalent bonds with active-site residues makes it an invaluable tool for elucidating the functions of poorly characterized enzymes, thereby advancing our understanding of biochemical pathways.
Despite its promising applications, challenges remain in the large-scale synthesis and purification of 3-(Chloromethyl)-5-(difluoromethyl)-2-methoxypyridine-4-acetonitrile. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce environmental impact. For instance, a 2023 study in Organic Process Research & Development proposed a greener synthesis method using catalytic processes, which significantly reduced the generation of hazardous byproducts. These advancements are expected to facilitate the broader adoption of this compound in industrial and academic settings.
In conclusion, 3-(Chloromethyl)-5-(difluoromethyl)-2-methoxypyridine-4-acetonitrile (CAS: 1361897-65-5) continues to be a molecule of significant interest in both pharmaceutical and agrochemical research. Its unique chemical properties and versatility make it a valuable intermediate for the development of novel bioactive compounds. Ongoing research efforts are likely to uncover additional applications and further optimize its synthesis, solidifying its role in the advancement of chemical biology and drug discovery.
1361897-65-5 (3-(Chloromethyl)-5-(difluoromethyl)-2-methoxypyridine-4-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)